Simple pyrimidines. Part XII. Synthesis and methylation of some 2-amino-5-phenylpyrimidines
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39710000425
Abstract
Syntheses of 2-amino-, 2-methylamino-, and 1,2-dihydro-2-imino-1-methyl- 5-phenylpyrimidines, and of their derivatives para-substituted by a methyl, chloro-, bromo-, fluoro-, methoxy-, dimethylamino-, nitro-, or amino-group, are described. The routes involve primary synthesis of appropriate 5-phenylpyrimidine-2-thiols followed by S-methylation, oxidation to the corresponding sulphones, and aminolysis. On methylation, the 2-aminopyrimidines produced give the imines, which undergo Dimroth rearrangement to the methylamino-isomers, also made directly by methylaminolysis of the sulphones. 2-Amino- and 2-methylamino-5-p-nitrophenylpyrimidine are better made by nitration of the corresponding phenylpyrimidines or by nitration of 2-methylsulphonyl-5-phenyl-pyrimidine followed by aminolysis. Reduction of the appropriate nitro-compounds gives 2-amino-5-p-amino-phenylpyrimidine and its 2-methylamino-homologue.
Linear relationships exist between the ionisation constants of these 2-amino-, imino-, and methylamino-pyrimidines and Berliner's σ values for para-substituted-phenyl substituents. The existence of a considerable interplanar angle in such molecules is inferred from the reduced transmission of substituent effects, illustrated not only by pKa values but also by u.v. and 1H n.m.r. spectra.
Recommended Literature
- [1] Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions†
- [2] Characterization and cardioprotective activity of anthocyanins from Nitraria tangutorum Bobr. by-products
- [3] Contents list
- [4] Stable tandem luminescent solar concentrators based on CdSe/CdS quantum dots and carbon dots†
- [5] Photo-induced electrical switching through a mainchain polymer
- [6] Lipase catalysed mono and di-acylation of secondary alcohols with succinic anhydride in organic media and ionic liquids†
- [7] Coupling solute interactions with functionalized graphene membranes: towards facile membrane-level engineering†
- [8] Synthesis of dimesitylborane-substituted phenylcarbazoles as bipolar host materials and the variation of the green PHOLED performance with the substituent position of the boron atom†
- [9] An improved prediction model for COD measurements using UV-Vis spectroscopy
- [10] Low-temperature synthesis of WO3 nanolamella and their sensing properties for xylene
